Cas no 2138108-69-5 (3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole)

• Product Name: 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole
• CAS No: 2138108-69-5
• MF: C₁₂H₁₉ClN₂
• MW: 226.745661973953
• CID: 6157198
• PubChem ID: 165496849
• Update Time: 2025-10-29

3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• EN300-1157255
• 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole
• 2138108-69-5

• Inchi： 1S/C12H19ClN2/c1-3-9-4-5-10(13)8-11(9)12-6-7-15(2)14-12/h6-7,9-11H,3-5,8H2,1-2H3
• InChI Key： DSQSSPUGLWCLQB-UHFFFAOYSA-N
• SMILES： ClC1CCC(CC)C(C2C=CN(C)N=2)C1

Computed Properties

• Exact Mass: 226.1236763g/mol
• Monoisotopic Mass: 226.1236763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 17.8Ų

Additional information on 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole

3-(5-Chloro-2-Ethylcyclohexyl)-1-Methyl-1H-Pyrazole: A Comprehensive Overview

The compound 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole, identified by the CAS number 2138108-69-5, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two nitrogen atoms. The structure of this compound is characterized by a pyrazole ring substituted with a methyl group at position 1 and a 5-chloro-2-ethylcyclohexyl group at position 3, making it a unique derivative with distinct chemical properties.

The synthesis of 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole involves a series of well-established organic reactions, including nucleophilic substitution, cyclization, and alkylation. The starting materials for its synthesis typically include chloro derivatives of cyclohexane and appropriate pyrazole precursors. Recent advancements in catalytic methods have enabled more efficient and selective pathways for the preparation of this compound, reducing production costs and minimizing environmental impact.

One of the most notable applications of this compound lies in its potential as a precursor for drug development. Pyrazoles are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. Research has shown that 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole exhibits promising pharmacological properties, particularly in the context of anti-inflammatory and antitumor activities. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as a novel therapeutic agent.

In addition to its pharmaceutical applications, this compound has also been explored for its role in agrochemicals. Its ability to interact with plant hormones and regulate growth processes has led to investigations into its use as a plant growth regulator or as an active ingredient in pesticides. Recent research has focused on optimizing its bioavailability and stability under field conditions to enhance its effectiveness in agricultural settings.

The structural versatility of 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole also makes it an attractive candidate for materials science applications. Its ability to form stable complexes with metal ions has been leveraged in the development of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in gas storage, catalysis, and sensing technologies.

From an environmental perspective, understanding the fate and behavior of this compound is crucial for assessing its safety and sustainability. Recent studies have investigated its biodegradation pathways under aerobic and anaerobic conditions, revealing that it undergoes rapid microbial degradation under certain environmental conditions. This information is vital for ensuring that its use does not pose long-term risks to ecosystems.

In conclusion, 3-(5-chloro-2-ethylcyclohexyl)-1-methyl-1H-pyrazole is a multifaceted compound with diverse applications across various fields. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in drug discovery, agrochemical development, and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic and industrial settings.